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Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of cyclooctyl ethyl carbonate, a
molecule of interest in organic synthesis and materials science. We will delve into its
fundamental chemical structure, detail the calculation of its molecular weight, explore its
physicochemical properties, and outline a robust, field-proven protocol for its synthesis and
characterization. This document is designed to serve as a foundational resource, blending
theoretical principles with practical, actionable insights for laboratory applications.

Molecular Identity and Structural Elucidation

Cyclooctyl ethyl carbonate is an organic molecule characterized by three primary functional
components: a cyclooctyl ring, a central carbonate group, and a terminal ethyl group.
Understanding this architecture is the first step toward predicting its reactivity, and physical
properties, and developing applications.

The core of the molecule is the eight-membered cyclooctane ring, a non-planar, flexible
cycloalkane. This ring is connected via an oxygen atom to a carbonate ester functional group (-
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0O-C(=0)-0-). The second oxygen of the carbonate is, in turn, bonded to an ethyl group (-
CH2CHB3). The IUPAC name for this compound is cyclooctyl ethyl carbonate. Based on this
structure, its molecular formula is determined to be C11H2003.

To facilitate computational modeling and database searching, standardized chemical identifiers
are crucial. While a specific PubChem entry for cyclooctyl ethyl carbonate is not available,
we can deduce its identifiers based on its constituent parts and similar known compounds like
cyclooctyl methyl carbonate[1].

Table 1: Molecular Identifiers for Cyclooctyl Ethyl Carbonate

Identifier Value

IUPAC Name cyclooctyl ethyl carbonate
Molecular Formula C11H2003
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The three-dimensional conformation of the cyclooctyl ring is complex, with multiple low-energy
conformers possible (e.g., boat-chair, crown). This conformational flexibility can influence the
molecule's physical properties, such as its melting and boiling points, as well as its reactivity
and interaction with other molecules, a key consideration in drug development and materials
science.
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Caption: Experimental workflow for synthesis and purification.
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Detailed Experimental Protocol

Materials:

e Cyclooctanol (1.0 eq)

o Ethyl chloroformate (1.1 eq)

e Pyridine (1.2 eq)

e Anhydrous Toluene (or Dichloromethane)
e 1 MHCI(aq)

o Saturated NaHCO3 (aq)

o Saturated NaCl (Brine) (aq)

e Anhydrous Sodium Sulfate (Na2S04)
 Silica Gel for chromatography

o Hexanes/Ethyl Acetate solvent system

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve cyclooctanol (1.0 eq) and pyridine (1.2 eq) in anhydrous toluene.

o Reagent Addition: Cool the solution to 0 °C using an ice-water bath. Add ethyl chloroformate
(1.1 eq) dropwise via a syringe or dropping funnel over 20-30 minutes. The formation of a
white precipitate (pyridinium hydrochloride) is expected.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir vigorously for 12-16 hours to ensure the reaction goes to
completion.

o Workup: Filter the reaction mixture to remove the pyridinium hydrochloride precipitate.
Transfer the filtrate to a separatory funnel.
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e Aqueous Extraction: Wash the organic layer sequentially with 1 M HCI (to remove excess
pyridine), saturated NaHCO3 solution (to neutralize any remaining acid), and finally with
brine.

e Drying and Concentration: Dry the isolated organic layer over anhydrous Na2S04, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

« Purification: Purify the crude oil by flash column chromatography on silica gel, typically using
a gradient of ethyl acetate in hexanes, to afford the pure cyclooctyl ethyl carbonate.

Structural Verification

The identity and purity of the synthesized compound must be validated. This self-validating
system ensures trustworthiness in the results.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR should show characteristic
peaks for the cyclooctyl protons, a triplet for the methyl group of the ethyl chain, and a
quartet for the methylene group of theethyl chain. 133C NMR will confirm the presence of the
carbonyl carbon of the carbonate at a characteristic downfield shift (~155 ppm) and the
distinct carbons of the two alkyl chains.

« Infrared (IR) Spectroscopy: A strong, characteristic absorption band for the carbonate C=0
stretch is expected around 1740-1750 cm~1.

o Mass Spectrometry (MS): Electrospray ionization (ESI) or gas chromatography-mass
spectrometry (GC-MS) should show the molecular ion peak [M+H]* or [M+Na]*
corresponding to the calculated molecular weight.

Potential Applications in Research and
Development

While cyclooctyl ethyl carbonate is not a widely commercialized chemical, its structure
suggests several potential applications relevant to researchers and drug development
professionals. Carbonate esters are valued for their chemical properties and are used in
various fields.
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e Prodrug Development: The carbonate linkage can be designed to be cleavable by
endogenous esterases in the body. This makes it a candidate for use as a biodegradable
linker in prodrug strategies, temporarily masking a hydroxyl group on a parent drug to
improve properties like solubility, stability, or bioavailability.

o Electrolyte Formulations: Linear and cyclic carbonates, such as ethylene carbonate and
diethyl carbonate, are extensively used as solvents in the electrolytes of lithium-ion batteries
due to their high dielectric constants and electrochemical stability.[2][3] The unique structure
of cyclooctyl ethyl carbonate could be investigated for its potential to modify electrolyte
properties.

e Specialty Solvent: Its structure suggests it would be a polar aprotic solvent. With a predicted
high boiling point and low volatility, it could serve as a specialty solvent for specific organic
reactions or formulations where common solvents are unsuitable.

o Monomer for Polymer Synthesis: As a bifunctional molecule, it could potentially be used in
step-growth polymerization to create novel polycarbonates with unique thermal or
mechanical properties imparted by the flexible cyclooctyl group.

This guide provides the foundational knowledge required to work with cyclooctyl ethyl
carbonate. By understanding its structure, properties, and a reliable synthetic route,
researchers are well-equipped to explore its potential in their specific fields of application.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.

Sources

1. Cyclooctyl methyl carbonate | CL10H1803 | CID 109116 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. Ethyl carbonate | CAS#:105-58-8 | Chemsrc [chemsrc.com]

» 3. Intensification of Ethylene Carbonate Synthesis via Microwave-Induced Phase-Change
Cycles - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Cyclooctyl Ethyl
Carbonate: Structure, Properties, and Synthesis]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8586666/docs#an-in-depth-technical-
guide-to-cyclooctyl-ethyl-carbonate-structure-properties-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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